Cas no 1909336-58-8 (6,7-difluoro-2,3-dihydro-1H-indole hydrochloride)

• Product Name: 6,7-difluoro-2,3-dihydro-1H-indole hydrochloride
• CAS No: 1909336-58-8
• MDL: MFCD29047294
• CID: 4629328
• PubChem ID: 121552817
• Update Time: 2025-11-01

6,7-difluoro-2,3-dihydro-1H-indole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6,7-difluoro-2,3-dihydro-1H-indole hydrochloride

• MDL： MFCD29047294

Additional information on 6,7-difluoro-2,3-dihydro-1H-indole hydrochloride

Introduction to 6,7-difluoro-2,3-dihydro-1H-indole hydrochloride (CAS No. 1909336-58-8)

6,7-difluoro-2,3-dihydro-1H-indole hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1909336-58-8, is a fluorinated indole derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic aromatic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of fluorine atoms at the 6 and 7 positions of the indole ring, contribute to its unique chemical properties and biological interactions.

The indole scaffold is a privileged structure in drug discovery, known for its role in various pharmacological targets such as serotonin receptors, G protein-coupled receptors, and enzymes. The introduction of fluorine atoms into the indole ring can modulate the electronic properties of the molecule, enhancing its binding affinity and selectivity towards biological targets. This modification has been strategically employed in the development of novel therapeutic agents, including those targeting neurological disorders, infectious diseases, and cancer.

In recent years, there has been a growing interest in fluorinated indoles due to their potential to improve drug-like properties such as metabolic stability, lipophilicity, and cell membrane permeability. The compound 6,7-difluoro-2,3-dihydro-1H-indole hydrochloride is no exception and has been extensively studied for its pharmacological profile. Research has demonstrated that this derivative exhibits promising activity against various disease models, making it a valuable scaffold for further drug development.

One of the most compelling aspects of 6,7-difluoro-2,3-dihydro-1H-indole hydrochloride is its potential as a precursor in the synthesis of more complex pharmacophores. The presence of fluorine atoms provides a handle for further chemical modifications, allowing medicinal chemists to explore new analogs with enhanced biological activity. This flexibility has been exploited in several synthetic strategies aimed at optimizing pharmacokinetic profiles and therapeutic efficacy.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. Solubility is a critical factor in drug development, as it influences bioavailability and therapeutic effectiveness. The salt form also improves stability under various storage conditions, ensuring consistent quality throughout the supply chain.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of fluorinated indoles like 6,7-difluoro-2,3-dihydro-1H-indole hydrochloride. Molecular modeling techniques have been used to elucidate binding interactions with target proteins, providing insights into how structural modifications can enhance potency and selectivity. These computational studies have guided experimental efforts towards the development of more effective derivatives.

In clinical research settings, 6,7-difluoro-2,3-dihydro-1H-indole hydrochloride has been investigated for its potential therapeutic applications. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by modulating immune responses. Additionally, its interaction with serotonin receptors has raised interest in its potential use for treating neurological disorders such as depression and anxiety. While further clinical trials are needed to confirm these findings, the preliminary data are encouraging and warrant continued investigation.

The synthesis of 6,7-difluoro-2,3-dihydro-1H-indole hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process while maintaining high standards of chemical integrity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the indole core with high efficiency.

The role of fluorine atoms in medicinal chemistry cannot be overstated. These elements not only enhance physicochemical properties but also influence metabolic pathways and drug resistance mechanisms. The unique electronic effects of fluorine have been leveraged to create molecules with improved pharmacological profiles. In the case of 6,7-difluoro-2,3-dihydro-1H-indole hydrochloride, these effects contribute to its observed biological activity and make it a promising candidate for further exploration.

As research continues to uncover new applications for fluorinated indoles like 6,7-difluoro-2,3-dihydro-1H-indole hydrochloride, collaborations between academic institutions and pharmaceutical companies are becoming increasingly important. These partnerships facilitate the translation of laboratory findings into clinical applications by combining expertise in synthetic chemistry with preclinical and clinical research capabilities. Such collaborations are essential for advancing drug development efforts.

The future prospects for 6,7-difluoro-2,3-dihydro-1H-indole hydrochloride are promising given its unique structural features and potential therapeutic applications. Continued research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. As our understanding of fluorinated heterocycles grows， so too does the potential for discovering novel therapeutics based on this scaffold.